Cas no 1805447-31-7 (5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805447-31-7
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4857412
• Update Time: 2025-10-29

5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-1-6-7(8(10)11)4(3-14)5(12)2-13-6/h2-3,8H,1,12H2
• InChI Key： KHBREMPPVVYEIM-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=O)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Overview of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805447-31-7)

5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805447-31-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique functional groups, including an amino group, a chloromethyl substituent, and a difluoromethyl moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in designing novel kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for drug development.

In the agrochemical sector, 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde is being investigated for its utility in creating next-generation pesticides. With increasing demand for sustainable farming solutions, this compound's unique structure could contribute to the development of environmentally friendly pest control agents. Its chloromethyl functionality provides a reactive site for further modifications, enabling the creation of targeted formulations with reduced ecological impact.

The synthesis of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde involves multi-step organic transformations, often starting from readily available pyridine precursors. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing waste and improving yields. These innovations align with the pharmaceutical industry's push toward sustainable manufacturing practices, a topic frequently searched by professionals in the field.

Analytical characterization of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, critical factors for its application in high-value research. The amino and aldehyde functionalities in particular provide distinct spectroscopic signatures that facilitate quality control during production.

From a commercial perspective, 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805447-31-7) is available through specialized chemical suppliers catering to research institutions and industrial laboratories. Its pricing reflects the complexity of its synthesis and the growing demand for fluorinated building blocks in drug discovery. Market analysts note increasing inquiries about this compound, particularly from pharmaceutical companies working on central nervous system (CNS) therapeutics.

Storage and handling recommendations for 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde emphasize protection from moisture and light, with suggested storage temperatures typically ranging from 2-8°C. These precautions maintain the compound's stability and prevent degradation of its reactive functional groups, especially the aldehyde moiety which can be susceptible to oxidation under certain conditions.

Future research directions for 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde may explore its potential in materials science applications. The compound's unique combination of electron-withdrawing and electron-donating groups could make it interesting for organic electronic materials or as a ligand in catalytic systems. Such interdisciplinary applications represent an emerging trend in chemical research, bridging traditional organic chemistry with cutting-edge materials development.

Regulatory considerations for 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde vary by region, but generally follow standard protocols for research chemicals. Documentation typically includes safety data sheets (SDS) detailing proper handling procedures and first-aid measures. Researchers are advised to consult local regulations before shipping or transferring the compound across international borders.

The scientific literature contains numerous references to 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde and related pyridine derivatives, reflecting sustained academic interest. Patent databases reveal ongoing innovation around this chemical scaffold, particularly in therapeutic areas such as oncology and infectious diseases. This intellectual property landscape suggests continued commercial relevance for this specialized building block.